Cas no 126671-80-5 (Isoaltenuene)

• Product Name: Isoaltenuene
• CAS No: 126671-80-5
• Molecular Formula: C₁₅H₁₆O₆
• Molecular Weight: 292.28394
• CID: 155268
• PubChem ID: 180444

Isoaltenuene Properties

Names and Identifiers

• 6H-Dibenzo[b,d]pyran-6-one,2,3,4,4a-tetrahydro-2,3,7-trihydroxy-9-methoxy-4a-methyl-, (2R,3R,4aS)-rel-
• Isoaltenuene
• CHEMBL504275
• CHEBI:204145
• (2R,3R,4AS)-2,3,7-TRIHYDROXY-9-METHOXY-4A-METHYL-2H,3H,4H,4AH,6H-BENZO[C]CHROMEN-6-ONE
• (2R,3R,4aS)-2,3,7-trihydroxy-9-methoxy-4a-methyl-3,4-dihydro-2H-benzo[c]chromen-6-one
• (2R,3R,4aS)-2,3,7-Trihydroxy-9-methoxy-4a-methyl-3,4-dihydro-2H-benzo(c)isochromen-6-one
• 887751-92-0
• DTXSID80925666
• 2,3,7-Trihydroxy-9-methoxy-4a-methyl-2,3,4,4a-tetrahydro-6H-dibenzo[b,d]pyran-6-one
• CS-0144237
• 126671-80-5
• (+)-Isoaltenuene
• HY-N8443
• Iso Altenuene
• DA-74535

• InChIKey： MMHTXEATDNFMMY-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H16O6/c1-15-6-12(18)10(16)5-9(15)8-3-7(20-2)4-11(17)13(8)14(19)21-15/h3-5,10,12,16-18H,6H2,1-2H3
• SMILES： COC1C=C(O)C2=C(C3=CC(O)C(O)CC3(OC2=O)C)C=1

Computed Properties

• Exact Mass: 292.095
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 292.095
• Heavy Atom Count: 21
• Complexity: 475
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 96.2A^2

Experimental Properties

• Refractive Index: 1.66
• Boiling Point: 609.4°Cat760mmHg
• Flash Point: 233.5°C
• Color/Form: Powder
• Density: 1.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether